(Z)-N-(6-bromo-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dipropylsulfamoyl)benzamide

• IUPAC Name: N-[6-bromo-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-4-(dipropylsulfamoyl)benzamide
• InChI: InChI=1S/C23H28BrN3O4S2/c1-4-12-26(13-5-2)33(29,30)19-9-6-17(7-10-19)22(28)25-23-27(14-15-31-3)20-11-8-18(24)16-21(20)32-23/h6-11,16H,4-5,12-15H2,1-3H3
• InChI Key: DPWKBJDWGCOTGX-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)Br)CCOC
• Molecular Formula: C23H28BrN3O4S2
• Molecular Weight: 554.5 g/mol

Description

The compound is a benzothiazole derivative. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their diverse pharmacological activities, including antimicrobial, antifungal, and anticancer properties.

Synthesis Analysis

The synthesis of benzothiazole derivatives typically involves the condensation of 2-aminobenzenethiol with a carboxylic acid or its derivative. The specific synthesis route for your compound would depend on the starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

Benzothiazoles can undergo various chemical reactions, including electrophilic substitution, nucleophilic substitution, and addition reactions. The specific reactions that your compound can undergo would depend on its functional groups and reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives, such as their melting point, boiling point, solubility, and stability, can be determined using various analytical techniques.

Scientific Research Applications

Anticancer Research

• The compound’s structural features suggest potential antitumor activity. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. .

Anti-inflammatory Properties

• Benzothiazole derivatives often possess anti-inflammatory properties. This compound could be explored as a lead molecule for developing novel anti-inflammatory drugs. .

Antimicrobial Activity

• Benzothiazole derivatives have demonstrated antimicrobial effects. Researchers could evaluate this compound against bacterial, fungal, and viral pathogens. .

Neuroprotective Effects

• Benzothiazole-based compounds have been studied for their neuroprotective properties. .

Photophysical Applications

• The benzothiazole moiety often exhibits interesting photophysical properties. .

Metal Complexes and Coordination Chemistry

• The presence of the benzothiazole ring and the amide group makes this compound suitable for coordination chemistry. .

Mechanism of Action

The mechanism of action of benzothiazole derivatives depends on their specific biological activity. For example, some benzothiazole derivatives are thought to inhibit the growth of cancer cells by interfering with cell signaling pathways.

Safety and Hazards

Like all chemicals, benzothiazole derivatives should be handled with care. They should be stored in a cool, dry place, away from heat and open flames. Protective clothing, gloves, and eye/face protection should be worn when handling these compounds.

Future Directions

Future research on benzothiazole derivatives could focus on exploring their potential therapeutic applications, optimizing their synthesis routes, and investigating their mechanisms of action.